Cas no 1932127-34-8 ((1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol)

• Product Name: (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol
• CAS No: 1932127-34-8
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 6115307
• PubChem ID: 130659579
• Update Time: 2025-07-22

(1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol
• 1932127-34-8
• EN300-1613296
• (S)-1-(Benzo[d][1,3]dioxol-5-yl)-2-fluoroethan-1-ol

• Inchi： 1S/C9H9FO3/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8/h1-3,7,11H,4-5H2/t7-/m0/s1
• InChI Key： NKDQRAZPCBRPKC-ZETCQYMHSA-N
• SMILES： FC[C@@H](C1=CC=C2C(=C1)OCO2)O

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Additional information on (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol

Compound Introduction: (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol (CAS No. 1932127-34-8)

The compound (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol, identified by its CAS number 1932127-34-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a fluoroethyl group and a dioxaindan moiety contributes to its unique chemical properties, making it a subject of extensive research for its pharmacological efficacy and metabolic stability.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their ability to enhance bioavailability, metabolic stability, and binding affinity. The fluoroethyl group in this compound is particularly noteworthy, as fluorine atoms are known to influence the electronic and steric properties of molecules, thereby modulating their biological activity. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents.

The dioxaindan ring system further adds to the complexity of this compound, providing a rigid scaffold that can be engineered to interact with biological targets. Dioxaindan derivatives have been explored for their potential in modulating enzyme activity and receptor binding. The chiral center at the (1R) configuration adds another layer of specificity, ensuring that the compound can selectively interact with biological targets while minimizing off-target effects.

Recent studies have highlighted the importance of fluorinated alcohols in drug development. The fluoroethanol moiety in this compound exhibits interesting physicochemical properties that make it an attractive candidate for further investigation. Fluorine substitution at the hydroxyl group can enhance lipophilicity and improve pharmacokinetic profiles. This has been demonstrated in various clinical trials where fluorinated alcohols have shown improved drug delivery and reduced systemic toxicity.

The synthesis of (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired stereochemical configuration. These techniques are crucial in pharmaceutical chemistry to ensure that the final product exhibits the intended biological activity without any unwanted side effects.

Current research is focused on evaluating the pharmacological properties of this compound through in vitro and in vivo studies. Preliminary data suggest that it may exhibit potent activity against various therapeutic targets, including enzymes involved in metabolic pathways and receptors associated with inflammatory responses. The combination of structural features such as the fluoroethyl group, dioxaindan moiety, and the specific (1R) configuration makes this compound a promising candidate for further development.

The potential applications of (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and specialty chemicals, where fluorinated compounds are increasingly being utilized due to their enhanced stability and efficacy. Additionally, the compound's structural complexity provides a rich scaffold for medicinal chemists to explore new derivatives with tailored biological activities.

In conclusion, (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol (CAS No. 1932127-34-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by a fluoroethyl group, a dioxaindan moiety, and a specific chiral configuration, makes it a promising candidate for further research and development. The compound's potential applications in drug discovery, along with its unique physicochemical properties, position it as a valuable asset in the ongoing quest to develop novel therapeutic agents.